CID 71406384

• CAS No.: 852145-95-0
• Molecular Formula: Cu4Li2
• Molecular Weight: 268.1 g/mol
• InChI: InChI=1S/4Cu.2Li
• InChI Key: BPGWNKREFUDVFK-UHFFFAOYSA-N
• Canonical SMILES: [Li].[Li].[Cu].[Cu].[Cu].[Cu]

Description

The compound with the identifier “CID 71406384” is a chemical entity registered in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of CID 71406384 involves specific reaction conditions and reagents. Detailed synthetic routes typically include steps such as the formation of intermediate compounds, purification processes, and final product isolation. The exact synthetic route can vary depending on the desired purity and yield of the compound.

Industrial Production Methods: Industrial production methods for this compound may involve large-scale chemical reactions using specialized equipment. These methods are designed to optimize the yield and purity of the compound while minimizing production costs and environmental impact. Common techniques include batch processing and continuous flow reactions.

Chemical Reactions Analysis

Types of Reactions: CID 71406384 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the chemical structure of the compound and the presence of specific functional groups.

Common Reagents and Conditions: Common reagents used in the reactions of this compound include oxidizing agents, reducing agents, and nucleophiles. Reaction conditions such as temperature, pressure, and solvent choice play a crucial role in determining the reaction outcome.

Major Products: The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. These products can include derivatives with modified functional groups or entirely new compounds with different chemical properties.

Scientific Research Applications

CID 71406384 has a wide range of applications in scientific research. In chemistry, it is used as a reagent in various synthetic reactions. In biology, it may be used to study cellular processes and molecular interactions. In medicine, this compound could be investigated for its potential therapeutic effects. Additionally, it has applications in industry, such as in the development of new materials or chemical processes.

Mechanism of Action

The mechanism of action of CID 71406384 involves its interaction with specific molecular targets and pathways These interactions can lead to various biological effects, depending on the context in which the compound is used

Comparison with Similar Compounds

Similar Compounds: Similar compounds to CID 71406384 can be identified based on their chemical structure and properties. These compounds may share similar functional groups or molecular frameworks.

Uniqueness: this compound is unique due to its specific chemical structure and the resulting properties. This uniqueness can make it particularly valuable for certain applications where other compounds may not be as effective.

Conclusion

This compound is a compound with significant potential in various fields of scientific research. Its unique chemical properties and diverse applications make it a valuable subject of study for chemists, biologists, and industrial researchers alike. Further research into its synthesis, reactions, and mechanisms of action will continue to uncover new possibilities for its use.